N-(2,3-dichlorophenyl)-2-(2-methoxyethoxy)isonicotinamide

• IUPAC Name: N-(2,3-dichlorophenyl)-2-(2-methoxyethoxy)pyridine-4-carboxamide
• InChI: InChI=1S/C15H14Cl2N2O3/c1-21-7-8-22-13-9-10(5-6-18-13)15(20)19-12-4-2-3-11(16)14(12)17/h2-6,9H,7-8H2,1H3,(H,19,20)
• InChI Key: VSHQAWKAMOGCQV-UHFFFAOYSA-N
• Canonical SMILES: COCCOC1=NC=CC(=C1)C(=O)NC2=C(C(=CC=C2)Cl)Cl
• Molecular Formula: C15H14Cl2N2O3
• Molecular Weight: 341.2 g/mol
• CAS No.: 2034430-13-0

Description

N-(2,3-dichlorophenyl)-2-(2-methoxyethoxy)isonicotinamide, also known as A-967079, is a selective and potent antagonist of the transient receptor potential V1 (TRPV1) channel. It was first discovered by scientists at Abbott Laboratories and has since been studied for its potential therapeutic applications.

Scientific Research Applications

Supramolecular Chemistry and Metal Complexes

Isonicotinamide derivatives have been utilized extensively as supramolecular reagents. A study by Aakeröy et al. (2003) demonstrated the use of isonicotinamide in the synthesis of Cu(II) complexes, highlighting its efficiency in forming infinite 1-D chains in various inorganic–organic hybrid materials. This application underscores the potential of such compounds in directed assembly processes, which are fundamental in materials science for creating structured and functional materials (Aakeröy, Beatty, Desper, O'Shea, & Valdés-Martínez, 2003).

Organic Synthesis and Ligand Efficiency

Further research into isonicotinamide derivatives focuses on their role as ligands. Fedorov et al. (2001) explored the synthesis of previously unknown N-(2-nitroxyethyl)isonicotinamide and its complexes with PdCl2 and PtCl2, aiming at potential antitumor applications. This study not only provides insights into the synthetic versatility of isonicotinamide derivatives but also opens up avenues for their application in medicinal chemistry, particularly in the development of new antitumor agents (Fedorov, Golovina, Fadeev, Strukov, Kedrov, Shilov, Boiko, & Atovmyan, 2001).

Materials Science and Molecular Imprinting

The creation and application of molecularly imprinted polymers (MIPs) represent another significant area of research for isonicotinamide derivatives. Anirudhan and Anju (2019) developed a novel photocatalyst based on TiO2 nanotubes and silylated graphene oxide for the selective adsorption and subsequent photocatalytic degradation of 2,4-Dichlorophenoxyacetic acid, showcasing the utility of these compounds in environmental remediation and the development of selective adsorbents (Anirudhan & Anju, 2019).